3-(2-Chloro-4-fluoro-phenyl)-5-(4-methoxy-phenyl)-3H-[1,2,3]triazol-4-ylamine

• Molecular Formula: C15H12ClFN4O
• Molecular Weight: 318.73 g/mol
• IUPAC Name: 3-(2-chloro-4-fluorophenyl)-5-(4-methoxyphenyl)triazol-4-amine
• InChI: InChI=1S/C15H12ClFN4O/c1-22-11-5-2-9(3-6-11)14-15(18)21(20-19-14)13-7-4-10(17)8-12(13)16/h2-8H,18H2,1H3
• InChI Key: PEVDEGICNXHSSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N(N=N2)C3=C(C=C(C=C3)F)Cl)N

Description

3-(2-Chloro-4-fluoro-phenyl)-5-(4-methoxy-phenyl)-3H-[1,2,3]triazol-4-ylamine is a useful research compound. Its molecular formula is C15H12ClFN4O and its molecular weight is 318.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice-cooled and stirred mixture of 1-azido-2-chloro-4-fluoro-benzene (0.300 g, 1 eq) and commercial (4-methoxy-phenyl)-acetonitrile (0.309 g, 1.2 eq) in ethanol (5 ml) kept under nitrogen, a solution of sodium methoxide (0.142 g, 1.5 eq) in ethanol (5 ml) is added drop-wise (15 min). After the addition, the reaction mixture is allowed to reach room temperature spontaneously and stirring is then continued overnight at room temperature. The resulting reaction mixture is diluted with ethyl acetate (20 ml), washed with water (2×25 ml), dried over MgSO4 and evaporated to dryness. The yellow semisolid residue (˜0.500 g) is purified by flash chromatography using 60-120 mesh silica gel and eluting with 20% ethylacetate in hexane, to afford the title compound as a white solid (0.190 g, 34% yield). M.p. 136.3-141.2° C.